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Introduction

Anti-neutrophil cytoplasmic antibody (ANCA)-associated vasculitis (AAV) is a group of
autoimmune diseases characterized by inflammation and necrosis of small blood vessels. The
two primary forms of AAV are Granulomatosis with Polyangiitis (GPA) and Microscopic
Polyangiitis (MPA). A hallmark of GPA is the presence of cytoplasmic ANCA (c-ANCA), which
are autoantibodies primarily targeting proteinase 3 (PR3), a serine protease found in the
azurophilic granules of neutrophils.

Under inflammatory conditions, neutrophils can become "primed,"” leading to the translocation
of PR3 from the cytoplasm to the cell surface. These surface-expressed PR3 molecules can
then be targeted by circulating c-ANCA, leading to neutrophil activation, degranulation, and the
release of reactive oxygen species and pro-inflammatory cytokines, ultimately causing
endothelial damage. Consequently, the identification and characterization of neutrophil subsets
expressing surface PR3 are crucial for understanding AAV pathogenesis, monitoring disease
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activity, and developing targeted therapies. Flow cytometry is a powerful tool for the high-

throughput, multi-parametric analysis of these neutrophil populations at a single-cell level.

This application note provides detailed protocols for the identification and quantification of c-

ANCA antigen (PR3)-positive neutrophil subsets using flow cytometry, summarizes key

quantitative data, and illustrates the relevant biological pathways and experimental workflows.

Data Presentation
Table 1: Membrane PR3 (mPR3) Expression on

Neutrophils in AAV Patients vs, Healthy Controls

Percentage of mPR3+

Patient Group . Key Findings & Reference
Neutrophils (Mean * SD)
) Significantly higher compared
AAV Patients 60 £ 27%
to healthy blood donors.[1]
Provides a baseline for mPR3
Healthy Blood Donors 42 + 22% expression in a healthy

population.[1]

Wegener's Granulomatosis

(WG) Patients in Remission

Increased percentage and
elevated level of MPR3

expression

Elevated mPR3 expression
was significantly associated
with an increased risk for

relapse.[2]

Healthy Controls

Lower mPR3 expression

compared to WG patients

Establishes a control for

studies on relapse prediction.

[2]

Table 2: PR3 and c-ANCA Prevalence in AAV Subtypes
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c-ANCA/PR3-ANCA MPO-ANCA
AAV Subtype Reference
Prevalence Prevalence
o ~80% (PR3-ANCA is
Granulomatosis with
o most common, ~65% ~15% [3]
Polyangiitis (GPA) )
of patients)
Microscopic
o ~35% ~50% [3]
Polyangiitis (MPA)
Eosinophilic
Granulomatosis with ~35% ~40% [3]
Polyangiitis (EGPA)
Renal-limited AAV ~35% ~50% [3]

Table 3: Characteristics of Low-Density Neutrophils

(LDNSs) in AAV

Characteristic

Finding in Active
AAV

Implication

Reference

Population Size

3-fold higher fraction
of total granulocytes
compared to
remission and disease

controls.

Expansion of this
neutrophil subset is
linked to active

disease.

[4]

Phenotype

Heterogeneous
population of mature
and immature
neutrophils with
differential expression
of CD16 and CD10.

Suggests emergency
granulopoiesis during
active inflammation.

[4]

Functional Response

Hyporesponsive to
stimulation with
monoclonal antibodies
against MPO.

May not be primary
drivers of ANCA-
mediated activation,
but rather a response

to inflammation.

[4]
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Experimental Protocols

Protocol 1: Identification of Surface PR3-Positive
Neutrophils from Whole Blood

This protocol details the steps for staining surface markers on neutrophils directly in whole
blood to minimize in vitro activation.

Materials:

Human whole blood collected in sodium heparin tubes

e Phosphate-buffered saline (PBS)

e FACS Lysing Solution (e.g., BD FACS™ Lysing Solution)
o FACS Buffer (PBS with 2% FBS and 0.05% sodium azide)
e Fluorochrome-conjugated monoclonal antibodies:

o Anti-CD16 (e.g., FITC or APC)

o

Anti-CD66b (e.g., PE)

[¢]

Anti-PR3 (specific for surface PR3, e.g., PE-Cy7)

[¢]

Isotype control for anti-PR3

[e]

Viability dye (e.g., Zombie NIR™ or similar)
Procedure:
» Blood Collection: Collect peripheral blood into sodium heparin-containing tubes.

e Antibody Staining: a. In a 5 mL polystyrene FACS tube, add 100 pL of whole blood. b. Add
the predetermined optimal concentrations of fluorochrome-conjugated antibodies (anti-CD16,
anti-CD66b, anti-PR3, and viability dye). c. In a separate tube, add anti-CD16, anti-CD66Db,
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the corresponding isotype control for anti-PR3, and the viability dye to serve as a negative
control for PR3 staining. d. Vortex gently and incubate for 20-30 minutes at 4°C in the dark.

e Red Blood Cell Lysis: a. Add 2 mL of 1X FACS Lysing Solution to each tube. b. Vortex
immediately and incubate for 10 minutes at room temperature in the dark. c. Centrifuge at
300 x g for 5 minutes.

e Washing: a. Decant the supernatant. b. Resuspend the cell pellet in 2 mL of FACS Buffer. c.
Centrifuge at 300 x g for 5 minutes. d. Decant the supernatant and resuspend the cell pellet
in 300-500 uL of FACS Buffer.

e Flow Cytometry Analysis: a. Acquire the samples on a flow cytometer. Collect a sufficient
number of events (e.g., 50,000-100,000 total events) to ensure an adequate neutrophil
population for analysis.

Gating Strategy:
e Gate on singlets using FSC-Avs FSC-H.
o Gate on live cells using the viability dye.

« |dentify the neutrophil population based on their characteristic forward scatter (FSC) and
side scatter (SSC) properties (granulocyte gate).

e From the granulocyte gate, confirm the neutrophil population by gating on CD16 and CD66b
double-positive cells.

» Within the confirmed neutrophil gate (Live/Singlets/Granulocytes/CD16+CD66b+), analyze
the expression of surface PR3. Use the isotype control to set the gate for PR3 positivity.

Protocol 2: Analysis of Low-Density Neutrophils (LDNSs)

LDNs are a subset of neutrophils that co-purify with peripheral blood mononuclear cells
(PBMCs) during density gradient centrifugation.

Materials:

e Human whole blood collected in sodium heparin tubes
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 Ficoll-Paque PLUS or similar density gradient medium
e PBS
o FACS Buffer

o Fluorochrome-conjugated monoclonal antibodies (as in Protocol 1, with the addition of
markers for immature neutrophils like anti-CD10).

Procedure:

o PBMC and LDN Isolation: a. Dilute whole blood 1:1 with PBS. b. Carefully layer the diluted
blood over Ficoll-Paque in a conical tube. c. Centrifuge at 400 x g for 30 minutes at room
temperature with the brake off.

o Cell Collection: a. After centrifugation, carefully collect the buffy coat layer containing PBMCs
and LDNs. b. Wash the collected cells with PBS and centrifuge at 300 x g for 10 minutes.

e Antibody Staining: a. Resuspend the cell pellet in FACS buffer and perform cell counting. b.
Aliquot approximately 1x1076 cells per tube. c. Proceed with antibody staining as described
in Protocol 1, Step 2. The panel should include markers to distinguish LDNs from monocytes
(e.g., CD14) and to assess their maturity (e.g., CD10).

e Washing and Flow Cytometry Analysis: a. Wash the stained cells with FACS Buffer as
described in Protocol 1, Step 4. b. Acquire samples on a flow cytometer.

Gating Strategy for LDNSs:
o Gate on singlets and live cells as previously described.

o From the live singlet gate, identify the granulocyte population based on high SSC and CD15
or CD66b positivity. These are the LDNs.

o Within the LDN gate, analyze the expression of surface PR3, CD16, and CD10 to
characterize mature (CD10+) and immature (CD10-) subsets.

Visualizations
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c-ANCA Signaling Pathway in Neutrophils
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Caption: c-ANCA signaling pathway in neutrophils.

Experimental Workflow for Identifying PR3+ Neutrophil
Subsets
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Caption: Experimental workflow for PR3+ neutrophil identification.
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Conclusion

Flow cytometry provides a robust and sensitive method for the identification and quantification
of c-ANCA antigen-positive neutrophil subsets. The protocols and data presented in this
application note offer a framework for researchers to investigate the role of these cells in the
pathogenesis of AAV. Characterizing neutrophil subsets based on surface PR3 expression can
aid in understanding disease mechanisms, discovering biomarkers for disease activity and
relapse, and evaluating the efficacy of novel therapeutic interventions targeting the ANCA-
neutrophil axis. The provided workflows and diagrams serve as a guide for implementing these
techniques in a research or drug development setting.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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